Cas no 27760-74-3 (1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dimethyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione
- 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-propyl-
- Theophylline, n-propyl derivative
- 1,3-dimethyl-7-propylpurine-2,6-dione
- 1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- SR-01000317962-1
- 1,3-dimethyl-7-propylxanthine
- CBA76074
- BDBM50025583
- SCHEMBL8443037
- CHEMBL26455
- HMS1682I09
- 1,3-dimethyl-7-propyl-purine-2,6-dione
- VU0407630-2
- CS-0256423
- E7R
- F3259-0260
- AKOS000722155
- STK838961
- 7-propyltheophylline
- DTXSID20357200
- 3,7-Dihydro-1,3-dimethyl-7-propyl-1H-purine-2,6-dione
- SR-01000317962
- Z112207558
- 1,3-dimethyl-7-propyl-1H-purine-2,6(3H,7H)-dione
- 27760-74-3
- EN300-6487057
- 1,3-Dimethyl-7-propyl-3,7-dihydro-purine-2,6-dione
-
- Inchi: 1S/C10H14N4O2/c1-4-5-14-6-11-8-7(14)9(15)13(3)10(16)12(8)2/h6H,4-5H2,1-3H3
- InChI Key: HGFWMGARSDHJFP-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=CN2CCC)N(C)C(N1C)=O
Computed Properties
- Exact Mass: 222.11182
- Monoisotopic Mass: 222.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 58.4Ų
Experimental Properties
- Density: 1.34
- Boiling Point: 424.7°C at 760 mmHg
- Flash Point: 210.7°C
- Refractive Index: 1.638
- PSA: 58.44
1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D388710-25mg |
3,7-Dihydro-1,3-dimethyl-7-propyl-1H-purine-2,6-dione |
27760-74-3 | 25mg |
$ 173.00 | 2023-04-17 | ||
| TRC | D388710-100mg |
3,7-Dihydro-1,3-dimethyl-7-propyl-1H-purine-2,6-dione |
27760-74-3 | 100mg |
$ 800.00 | 2023-09-07 | ||
| TRC | D388710-250mg |
3,7-Dihydro-1,3-dimethyl-7-propyl-1H-purine-2,6-dione |
27760-74-3 | 250mg |
$ 1378.00 | 2023-04-17 | ||
| Enamine | EN300-6487057-0.05g |
1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
27760-74-3 | 95% | 0.05g |
$234.0 | 2023-07-10 | |
| Enamine | EN300-6487057-0.1g |
1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
27760-74-3 | 95% | 0.1g |
$349.0 | 2023-07-10 | |
| Enamine | EN300-6487057-0.25g |
1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
27760-74-3 | 95% | 0.25g |
$498.0 | 2023-07-10 | |
| Enamine | EN300-6487057-0.5g |
1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
27760-74-3 | 95% | 0.5g |
$784.0 | 2023-07-10 | |
| Enamine | EN300-6487057-2.5g |
1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
27760-74-3 | 95% | 2.5g |
$1972.0 | 2023-07-10 | |
| Enamine | EN300-6487057-5.0g |
1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
27760-74-3 | 95% | 5.0g |
$2917.0 | 2023-07-10 | |
| Enamine | EN300-6487057-10.0g |
1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
27760-74-3 | 95% | 10.0g |
$4326.0 | 2023-07-10 |
1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
Introduction to 1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 27760-74-3)
1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its Chemical Abstracts Service (CAS) number 27760-74-3, is a heterocyclic compound with significant potential in the field of pharmaceutical and biochemical research. This compound belongs to the purine derivative family, a class of molecules renowned for their diverse biological activities and therapeutic applications. The structural framework of this molecule incorporates multiple functional groups, including methyl and propyl substituents, which contribute to its unique chemical properties and reactivity.
The molecular structure of 1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione consists of a fused ring system with four-membered and six-membered rings, typical of purine analogs. The presence of two carbonyl groups at the 2 and 6 positions enhances its potential as a precursor in synthetic chemistry and as an intermediate in the development of more complex pharmacophores. This compound’s versatility makes it a subject of interest for researchers exploring novel drug candidates and biochemical pathways.
In recent years, the pharmaceutical industry has seen a surge in the exploration of purine-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that purine derivatives can modulate various cellular processes, including enzyme inhibition, receptor binding, and signal transduction pathways. The specific arrangement of substituents in 1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione may confer unique interactions with biological targets, making it a promising candidate for further investigation.
One of the most compelling aspects of this compound is its potential role in the development of antiviral and anticancer agents. Purine analogs have been extensively studied for their ability to interfere with viral replication cycles and inhibit the proliferation of cancer cells. For instance, modifications at the 7-position of the purine ring have been shown to enhance binding affinity to nucleic acid enzymes such as reverse transcriptase and polymerase. The propyl group in 1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione may further tailor its pharmacokinetic properties by influencing solubility and metabolic stability.
Advances in computational chemistry have enabled researchers to predict the binding modes of small molecules like 1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione with high precision. Molecular docking simulations have revealed that this compound can interact with key proteins involved in metabolic disorders and inflammatory diseases. Such insights are crucial for designing targeted therapies that leverage the inherent properties of purine derivatives. The structural flexibility offered by the tetrahydropyrimidine core allows for further derivatization into more sophisticated analogs with enhanced therapeutic efficacy.
The synthesis of 1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione presents an intriguing challenge for organic chemists due to its complex stereochemistry. Recent methodologies have focused on catalytic approaches to streamline the synthesis while maintaining high yields and purity. Transition metal-catalyzed reactions have emerged as particularly effective tools for constructing the fused ring system found in this compound. These methods not only improve efficiency but also reduce environmental impact by minimizing waste generation.
In addition to its pharmaceutical applications, 1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has garnered attention in agrochemical research due to its potential as a precursor for bioactive molecules that can modulate plant growth and defense mechanisms. Purine derivatives have been shown to influence enzymatic pathways involved in photosynthesis and stress response in plants. By exploring derivatives of this compound, researchers aim to develop sustainable agrochemical solutions that enhance crop productivity without adverse environmental effects.
The growing interest in natural product-inspired drug design has also spurred investigations into biocatalytic routes for synthesizing 1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione. Enzymes such as cytochrome P450 monooxygenases can facilitate selective functionalization at specific positions within the purine scaffold. This biocatalytic approach aligns with green chemistry principles by offering a more sustainable alternative to traditional synthetic methods.
The pharmacological profile of 1,3-dimethyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-> is further illuminated by recent preclinical studies investigating its effects on metabolic disorders. Research indicates that purine derivatives can modulate glucose homeostasis by influencing insulin signaling pathways. The propyl substituent may play a role in enhancing oral bioavailability while reducing systemic toxicity—a critical factor in drug development.
The future directions for research on CAS No 27760–74–3 include exploring its potential as an intermediate in combinatorial chemistry libraries designed for high-throughput screening (HTS). By generating diverse analogs based on this scaffold, scientists aim to identify novel bioactive compounds with therapeutic potential across multiple disease areas. Advances in automated synthesis technologies will accelerate these efforts by enabling rapid access to large chemical spaces.
In conclusion, 1,>3-bromo-octane (CAS No 27885–85–0)> represents a fascinating example of how structural complexity can be leveraged to develop multifunctional compounds with broad applications in medicine, agriculture, and beyond. Its unique combination of chemical features makes it an invaluable tool for researchers seeking innovative solutions to complex biological challenges.